3-Fluoro-2-(trifluoromethyl)benzonitrile
Overview
Description
3-Fluoro-2-(trifluoromethyl)benzonitrile, or 3F2TBN for short, is a fluorinated aromatic compound that is gaining attention due to its potential applications in the fields of medicinal chemistry, material science, and organic synthesis. 3F2TBN has been used in a variety of synthetic approaches, including Suzuki-Miyaura cross-coupling, palladium-catalyzed arylation, and Heck-Matsuda coupling. It has also been used as a building block in the synthesis of various organic compounds and as a starting material in the preparation of various pharmaceuticals. In addition, 3F2TBN has a variety of biological and physiological effects and has been studied for its potential therapeutic applications.
Scientific Research Applications
Chemical Synthesis and Modifications :
- Dunn et al. (2018) described the iodination of 4-fluoro-2-(trifluoromethyl)benzonitrile via C–H lithiation and subsequent treatment with iodine under continuous flow conditions. This process produced 4-fluoro-3-iodo-2-(trifluoromethyl)benzonitrile, highlighting the chemical modification capabilities of such compounds (Dunn et al., 2018).
Intermediate in Pharmaceutical Synthesis :
- Zhang Tong-bin (2012) synthesized 4-Amino-2-(trifluoromethyl)benzonitrile, an intermediate for the synthesis of bicalutamide, a medication used for prostate cancer treatment (Zhang Tong-bin, 2012).
Radiotracer Development for Medical Imaging :
- Lim et al. (2014) developed an automated radiosynthesis of 3-[(18)F]fluoro-5-(2-pyridinylethynyl)benzonitrile, or [(18)F]FPEB, a PET imaging agent for metabotropic glutamate subtype 5 receptor (mGluR5). This advancement showcases the application of fluorinated benzonitriles in developing imaging agents for neurological studies (Lim et al., 2014).
Study of Fluorine Effects on Chemical Properties :
- Druzhinin et al. (2001) explored how the introduction of a fluoro-substituent in 4-(1-azetidinyl)benzonitrile leads to changes in fluorescence quantum yields and decay times in alkane solvents, contributing to the understanding of the impact of fluorine atoms on molecular properties (Druzhinin et al., 2001).
Safety and Hazards
properties
IUPAC Name |
3-fluoro-2-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F4N/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLFIVXFFYDWCNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(F)(F)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F4N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90379217 |
Source
|
| Record name | 3-fluoro-2-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90379217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
261951-81-9 |
Source
|
| Record name | 3-Fluoro-2-(trifluoromethyl)benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=261951-81-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-fluoro-2-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90379217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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